Cas no 64871-75-6 (1-(2-methoxyethyl)cyclopentane-1-carbonitrile)

1-(2-Methoxyethyl)cyclopentane-1-carbonitrile is a specialized organic compound featuring a cyclopentane backbone substituted with a nitrile group and a 2-methoxyethyl side chain. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals or agrochemicals. The nitrile group offers versatility for further functionalization, while the methoxyethyl moiety enhances solubility in polar solvents, facilitating downstream reactions. Its well-defined molecular architecture ensures consistent performance in nucleophilic additions or cyclization reactions. Suitable for controlled environments, this compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids/bases.
1-(2-methoxyethyl)cyclopentane-1-carbonitrile structure
64871-75-6 structure
Product Name:1-(2-methoxyethyl)cyclopentane-1-carbonitrile
CAS No:64871-75-6
MF:C9H15NO
MW:153.221502542496
CID:4102493
PubChem ID:12402570
Update Time:2025-10-16

1-(2-methoxyethyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarbonitrile, 1-(2-methoxyethyl)-
    • 1-(2-methoxyethyl)cyclopentane-1-carbonitrile
    • EN300-109476
    • 817-440-1
    • 1-(2-Methoxyethyl)cyclopentanecarbonitrile
    • Z1259282060
    • AKOS014712182
    • 64871-75-6
    • DTXSID901267511
    • DTXCID401698149
    • Inchi: 1S/C9H15NO/c1-11-7-6-9(8-10)4-2-3-5-9/h2-7H2,1H3
    • InChI Key: QTZUPULLQCGHQP-UHFFFAOYSA-N
    • SMILES: C1(CCOC)(C#N)CCCC1

Computed Properties

  • Exact Mass: 153.115364102Da
  • Monoisotopic Mass: 153.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33Ų

1-(2-methoxyethyl)cyclopentane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M139338-10mg
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6
10mg
$ 50.00 2022-06-04
TRC
M139338-50mg
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6
50mg
$ 185.00 2022-06-04
TRC
M139338-100mg
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6
100mg
$ 275.00 2022-06-04
Enamine
EN300-109476-0.05g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
0.05g
$168.0 2023-10-27
Enamine
EN300-109476-0.1g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
0.1g
$252.0 2023-10-27
Enamine
EN300-109476-0.25g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
0.25g
$361.0 2023-10-27
Enamine
EN300-109476-0.5g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
0.5g
$569.0 2023-10-27
Enamine
EN300-109476-1.0g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
1g
$728.0 2023-05-03
Enamine
EN300-109476-2.5g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
2.5g
$1428.0 2023-10-27
Enamine
EN300-109476-5.0g
1-(2-methoxyethyl)cyclopentane-1-carbonitrile
64871-75-6 95%
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$2110.0 2023-05-03
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